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Cat. No.: B1588601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of maltotetraitol, a
tetrasaccharide sugar alcohol, in common laboratory solvents. Due to the limited availability of

specific quantitative solubility data for maltotetraitol in public literature, this document

synthesizes qualitative information, presents quantitative data for structurally related

compounds, and outlines detailed experimental protocols for determining solubility.

Introduction to Maltotetraitol
Maltotetraitol (C₂₄H₄₄O₂₁) is a polyhydric sugar alcohol derived from the hydrogenation of

maltotetraose. Like other sugar alcohols, it is a white, water-soluble solid characterized by

multiple hydroxyl (-OH) groups, which contribute significantly to its physical properties.[1]

These hydroxyl groups allow for extensive hydrogen bonding, making maltotetraitol highly

soluble in polar solvents, particularly water.[2] It is utilized in the food industry as a low-calorie

sweetener and in pharmaceuticals as an excipient.[2] Understanding its solubility is critical for

formulation development, dosage form design, and various research applications.

Solubility Data
Direct quantitative solubility data for maltotetraitol is not readily available. However, its

solubility characteristics can be inferred from its structure and from data on its parent

oligosaccharide, maltotetraose, and other related sugar alcohols. Sugar alcohols are typically

highly soluble in water, with decreasing solubility in less polar solvents like alcohols.
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Qualitative Solubility of Maltotetraitol
Maltotetraitol is described as being highly soluble in water due to its multiple hydroxyl groups,

which readily form hydrogen bonds.[2]

Quantitative Solubility of Structurally Related
Compounds
To provide a quantitative reference, the table below summarizes the solubility of maltotetraose

and maltotriose, the parent oligosaccharides of maltotetraitol and maltotriitol, respectively.

Maltotetraitol is the reduced (hydrogenated) form of maltotetraose. This structural similarity

suggests their solubility profiles in various solvents will be comparable.

Compound Solvent Temperature Solubility (approx.)

Maltotetraose DMSO Not Specified ~20 mg/mL

Dimethylformamide Not Specified ~20 mg/mL

DMSO Not Specified 100 mg/mL

PBS (pH 7.2) Not Specified ~2 mg/mL

Maltotriose DMSO Not Specified ~15 mg/mL

Dimethylformamide Not Specified ~20 mg/mL

PBS (pH 7.2) Not Specified ~3 mg/mL

Maltitol Water 10-90 °C Highly soluble

Ethanol/Water

Mixtures
30-55 °C

Highly dependent on

water content;

decreases as ethanol

increases

Methanol/Water

Mixtures
Not Specified

Decreases as

methanol increases

Note: The data presented is for structurally similar compounds and should be used as an

estimation for maltotetraitol. Experimental verification is highly recommended.
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Factors Influencing Solubility
The solubility of maltotetraitol is governed by several key factors, which are essential to

consider during experimental design and formulation.
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Solution Preparation

Gravimetric Method Analytical Method (HPLC/HPAEC)

Add excess Maltotetraitol
to known solvent volume

Equilibrate at constant T
(e.g., 24-48h agitation)

Centrifuge to separate
undissolved solid

Collect clear supernatant

Transfer known volume
of supernatant

Dilute supernatant
to known factor

Evaporate solvent

Weigh dried residue

Calculate Solubility
(mg/mL)

Prepare standard curve

Calculate concentration
from standard curve

Inject & analyze sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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